Bipyrimidines and oligopyrimidines
Bipyrimidines and oligopyrimidines represent a class of heterocyclic compounds that are characterized by the presence of multiple pyrimidine rings. Bipyrimidines typically consist of two pyrimidine units linked through nitrogen or carbon atoms, while oligopyrimidines encompass a broader category with three or more pyrimidine rings in a linear or cyclic arrangement.
These molecules exhibit diverse applications due to their unique structural features and electronic properties. In the pharmaceutical industry, bipyrimidines and oligopyrimidines are of interest for their potential as antiviral agents, particularly against RNA viruses such as HIV and hepatitis C. They also show promise in anti-inflammatory research, acting as potent inhibitors of various enzymes involved in inflammatory pathways.
Additionally, these compounds find utility in the development of organic electronics, where their electronic conductivity can be fine-tuned by varying the number and arrangement of pyrimidine units. The synthetic versatility of bipyrimidines and oligopyrimidines allows for the creation of derivatives with tailored properties, making them valuable tools in both academic research and industrial applications.

Structure | Chemical Name | CAS | MF |
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4-(1,1-dimethylethyl)-N-5-hydroxy-6-2-(2-hydroxyethoxy)ethoxy2,2'-bipyrimidin-4-yl-Benzenesulfonamide | 1257099-41-4 | C22H27N5O6S |
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5-Bromo-4-chloro-2-(pyrimidin-2-yl)pyrimidine | 1543250-32-3 | C8H4BrClN4 |
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BOSENTAN | 147536-97-8 | C27H29N5O6S |
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GNE-477 | 1032754-81-6 | C21H28N8O3S2 |
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2-(Pyrimidin-2-yl)pyrimidine-5-carboxylic acid | 933191-25-4 | C9H6N4O2 |
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2-(5-(2-Methoxy-phenoxy)-6-chloro-2-(pyrimidin-2-yl)pyrimidin-4-yloxy)ethanol | 184779-15-5 | C17H15ClN4O4 |
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5-bromo-2,2'-bipyrimidine | 400859-08-7 | C8H5BrN4 |
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5-(4-Morpholino-thieno[3,2-d]pyrimidin-2-yl)pyrimidin-2-amine | 1033733-43-5 | C14H14N6OS |
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5-(7-Methyl-4-morpholinothieno[3,2-d]pyrimidin-2-yl)pyrimidin-2-amine | 1033734-34-7 | C15H16N6OS |
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GNE-317 | 1394076-92-6 | C19H22N6O3S |
Related Literature
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1. Back matter
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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